Cas no 1804878-63-4 (Ethyl 6-cyano-2-mercapto-3-methoxybenzoate)

• Product Name: Ethyl 6-cyano-2-mercapto-3-methoxybenzoate
• CAS No: 1804878-63-4
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4957309
• Update Time: 2025-06-30

Ethyl 6-cyano-2-mercapto-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-mercapto-3-methoxybenzoate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(13)9-7(6-12)4-5-8(14-2)10(9)16/h4-5,16H,3H2,1-2H3
• InChI Key： WCJGDMBONCXKLL-UHFFFAOYSA-N
• SMILES： SC1C(=CC=C(C#N)C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 6-cyano-2-mercapto-3-methoxybenzoate

Ethyl 6-cyano-2-mercapto-3-methoxybenzoate (CAS No. 1804878-63-4): A Comprehensive Overview

Ethyl 6-cyano-2-mercapto-3-methoxybenzoate, identified by its Chemical Abstracts Service (CAS) number 1804878-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a cyano group, a thiol group, and a methoxy substituent on a benzoate backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of Ethyl 6-cyano-2-mercapto-3-methoxybenzoate consists of a benzoic acid core modified with an ethyl ester at the carboxyl terminus, a cyano group at the 6-position, and a thiol group at the 2-position. The presence of these functional groups imparts distinct reactivity and interaction capabilities, making it a versatile building block for medicinal chemists. The methoxy group at the 3-position further enhances its utility by providing additional sites for chemical modification and functionalization.

In recent years, there has been growing interest in the applications of Ethyl 6-cyano-2-mercapto-3-methoxybenzoate in the synthesis of novel pharmaceuticals. Its unique structural motifs have been explored in the development of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors, leading to the inhibition of pathogenic processes.

One of the most compelling aspects of Ethyl 6-cyano-2-mercapto-3-methoxybenzoate is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many biologically active molecules, and the ability to incorporate functionalized benzoate derivatives into these frameworks opens up new avenues for drug discovery. Researchers have leveraged the reactivity of the thiol and cyano groups to form disulfide bonds and Schiff bases, respectively, which are key structural elements in various therapeutic agents.

The cyano group in Ethyl 6-cyano-2-mercapto-3-methoxybenzoate is particularly noteworthy for its ability to participate in nucleophilic addition reactions. This property has been exploited in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. Additionally, the methoxy group provides a site for etherification reactions, allowing for the introduction of diverse side chains that can modulate biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of how Ethyl 6-cyano-2-mercapto-3-methoxybenzoate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Furthermore, virtual screening techniques have been employed to identify novel analogs with enhanced biological activity.

The synthesis of Ethyl 6-cyano-2-mercapto-3-methoxybenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, cyanation, thiolation, and esterification. However, recent developments in green chemistry have prompted researchers to explore more sustainable methods for its production. Catalytic processes and solvent-free reactions are being investigated as alternatives to conventional synthetic approaches.

The versatility of Ethyl 6-cyano-2-mercapto-3-methoxybenzoate extends beyond its use as an intermediate in pharmaceutical synthesis. It has also found applications in materials science and agrochemical research. For example, its ability to form coordination complexes with metal ions has led to its use in catalysis and material design. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of crop protection agents.

In conclusion, Ethyl 6-cyano-2-mercapto-3-methoxybenzoate (CAS No. 1804878-63-4) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow even further.